Cas no 2172461-17-3 (2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid)

• Product Name: 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid
• CAS No: 2172461-17-3
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 6212521
• PubChem ID: 165575770
• Update Time: 2025-06-12

2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid
• 2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]propanoic acid
• EN300-1538132
• 2172461-17-3

• Inchi： 1S/C23H24N2O5/c1-23(21(27)28,14-10-11-14)25-20(26)12-24-22(29)30-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19H,10-13H2,1H3,(H,24,29)(H,25,26)(H,27,28)
• InChI Key： IIYOVDJGXGYTOR-UHFFFAOYSA-N
• SMILES： OC(C(C)(C1CC1)NC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid

Recent Advances in the Study of 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid (CAS: 2172461-17-3)

The compound 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid (CAS: 2172461-17-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropyl and fluorenylmethoxycarbonyl (Fmoc) protecting groups, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for amine protection due to its stability under basic conditions and ease of removal under mild conditions. The cyclopropyl moiety, on the other hand, introduces steric constraints that can influence the conformational properties of the resulting peptides. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit enhanced stability against enzymatic degradation, making them promising candidates for the development of peptide-based therapeutics.

In addition to its applications in peptide synthesis, recent investigations have highlighted the potential of 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid as a scaffold for small-molecule inhibitors. A research team at the University of Cambridge reported in Nature Chemical Biology that modifications to the cyclopropyl ring can significantly alter the binding affinity of the resulting compounds to specific protein targets. This finding opens new avenues for the design of selective inhibitors for enzymes involved in diseases such as cancer and neurodegenerative disorders.

Furthermore, the compound's unique chemical properties have been leveraged in the development of prodrugs. A recent preprint on bioRxiv detailed a novel prodrug strategy utilizing this molecule to improve the bioavailability of poorly soluble drugs. The study demonstrated that conjugation with 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid enhanced the solubility and pharmacokinetic profile of the parent drug, suggesting its potential for clinical translation.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of this compound. A 2024 review in Organic Process Research & Development highlighted the need for optimized synthetic routes to improve yield and reduce costs. Advances in flow chemistry and catalytic methods are expected to address these limitations, paving the way for broader application of this versatile building block.

In conclusion, 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid (CAS: 2172461-17-3) represents a valuable tool in chemical biology and drug discovery. Its dual functionality as a peptide synthesis intermediate and a scaffold for inhibitor design underscores its importance in modern medicinal chemistry. Future research should focus on overcoming synthetic challenges and exploring its therapeutic potential in greater depth.